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Compound of Interest

Compound Name:

Methyl 7-

methoxybenzo[b]thiophene-2-

carboxylate

CAS No.: 88791-17-7

Cat. No.: B1367385

Get Quote

Executive Summary
This technical guide analyzes the pharmacological versatility of the methoxy-substituted

benzothiophene scaffold. While the benzothiophene core is a privileged structure in medicinal

chemistry, the strategic placement of methoxy (-OCH₃) substituents is the critical determinant

of biological specificity. This guide focuses on two primary therapeutic axes: tubulin

polymerization inhibition (anticancer) and Selective Estrogen Receptor Modulation (SERM).

The methoxy group functions not merely as a lipophilic spacer but as a pivotal electronic

modulator that dictates binding affinity at the colchicine site of tubulin and influences the

metabolic activation of SERMs like arzoxifene.

Structural Chemistry & SAR Analysis[1]
The biological efficacy of methoxy-benzothiophenes is governed by strict Structure-Activity

Relationships (SAR). The position of the methoxy group on the benzo-fused ring (positions 4–

7) versus the C2/C3 substituents drives target selectivity.
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The Tubulin Inhibition Axis (Anticancer)
For tubulin inhibitors, the scaffold typically features a 2-(3',4',5'-trimethoxybenzoyl) moiety.[1][2]

The interaction mimics Combretastatin A-4 (CA-4).

C-6 Position (Critical): A methoxy group at C-6 is the most potent enhancer of activity.[2] It

aligns spatially with the 4-methoxy group of the CA-4 B-ring, facilitating hydrogen bonding

with Cys241 or Val238 in the colchicine binding pocket.

C-4 & C-7 Positions: Methoxy substitution here is generally tolerated and can improve

potency (IC₅₀ < 20 nM) by filling hydrophobic pockets.

C-5 Position (The "Dead" Zone): Substitution at C-5 frequently abolishes activity due to steric

clash with the tubulin backbone (specifically residue Thr179).

C-3 Substituent: A methyl group (-CH₃) at C-3 is superior to a hydrogen or amino group,

likely due to restricting the rotation of the C2-aroyl bond, locking the molecule in a bioactive

conformation.

The SERM Axis (Endocrine Therapy)
In SERMs (e.g., Raloxifene analogs), methoxy groups often serve as pro-drugs for hydroxyls or

as metabolic triggers.

Metabolic Activation: In Arzoxifene, the 4'-methoxy group prevents rapid first-pass

glucuronidation (unlike the hydroxyl in Raloxifene) but is eventually demethylated to the

active phenol.

Redox Cycling: Methoxy-bearing metabolites (e.g., desmethylarzoxifene) can form quinoids,

activating the Antioxidant Response Element (ARE) and inducing phase II enzymes like

NQO1.

Quantitative Data Summary
The following table summarizes the antiproliferative potency of key methoxy-substituted

benzothiophenes against the K562 (leukemia) cell line, highlighting the critical nature of

regiochemistry.
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Table 1: Comparative Antiproliferative Activity (K562 Cell Line)

Compound
ID

C-3 Subst.

Benzothiop
hene Subst.
[2][3][4][5]
[6][7][8][9]

IC₅₀ (nM)
Tubulin
Inhibition
(IC₅₀ µM)

Mechanism
Note

Ref (CA-4) - - 3–5 1.0–2.0

Standard

Colchicine

Site Binder

BT-1 -CH₃ 6-OCH₃ 16 0.67

Optimal

mimic of CA-

4 B-ring

BT-2 -CH₃ 5-OCH₃ >10,000 Inactive
Steric clash

at binding site

BT-3 -CH₃ 4-OCH₃ 22 0.85

High potency,

distinct

binding mode

BT-4 -H 6-OCH₃ 350 2.4

Rotational

freedom

reduces

affinity

BT-5 -NH₂ 6-OCH₃ 1,200 >10

Amino group

unfavorable

at C-3

Data aggregated from SAR studies of 2-aroylbenzothiophenes (e.g., Pinney et al., Romagnoli

et al.).

Visualization of Signaling & SAR
SAR Logic Flow
The following diagram illustrates the decision logic for optimizing the benzothiophene scaffold

for tubulin inhibition.
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Caption: SAR decision tree for tubulin inhibitors. Green paths indicate potency enhancement;

red paths indicate activity loss.

Experimental Protocols
Synthesis of 6-Methoxy-3-methyl-2-(3',4',5'-
trimethoxybenzoyl)benzo[b]thiophene
Objective: Synthesize the most potent tubulin inhibitor variant (BT-1) using a self-validating

Friedel-Crafts pathway.

Reagents:

3-Methoxybenzenethiol (Starting Material)

Chloroacetone[10]

Polyphosphoric Acid (PPA)
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3,4,5-Trimethoxybenzoyl chloride

Tin(IV) chloride (SnCl₄) or AlCl₃

Protocol:

S-Alkylation (Precursor Formation):

Dissolve 3-methoxybenzenethiol (10 mmol) in acetone containing K₂CO₃ (12 mmol).

Add chloroacetone (11 mmol) dropwise at 0°C. Stir at RT for 2 hours.

Validation Point: TLC should show disappearance of thiol (high Rf) and appearance of

sulfide.

Workup: Filter salts, evaporate solvent to yield the sulfide intermediate.

Cyclization (Core Synthesis):

Add the crude sulfide to PPA (20 g) at 80°C.

Heat to 100°C for 1 hour. The color typically darkens.

Pour onto crushed ice. Extract with EtOAc.

Purification: Column chromatography (Hexane/EtOAc).

Product: A mixture of 4-methoxy and 6-methoxy isomers is possible.[2] 6-methoxy-3-

methylbenzo[b]thiophene is the major product (verify via ¹H NMR: doublet at C7, singlet at

C2).

Friedel-Crafts Acylation (Final Coupling):

Dissolve the cyclized core (1 equiv) and 3,4,5-trimethoxybenzoyl chloride (1.2 equiv) in

anhydrous CH₂Cl₂.

Cool to 0°C. Add SnCl₄ (1.2 equiv) dropwise (SnCl₄ is preferred over AlCl₃ to prevent

demethylation of the methoxy groups).
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Stir at RT for 4 hours.

Validation Point: Quench a small aliquot; LC-MS should show peak at M+1 corresponding

to the coupled product.

Workup: Quench with 1N HCl. Wash organic layer with brine. Dry over MgSO₄.

Crystallization: Recrystallize from Ethanol to yield the target compound.

Tubulin Polymerization Assay (In Vitro Validation)
Objective: Confirm mechanism of action by measuring fluorescence enhancement of DAPI-

tubulin complex or turbidity.

Preparation: Use purified bovine brain tubulin (>99%) in PEM buffer (80 mM PIPES, 1 mM

EGTA, 1 mM MgCl₂, pH 6.9) + 1 mM GTP.

Incubation: Add test compound (dissolved in DMSO) to tubulin (10 µM final conc) at 4°C.

Measurement: Transfer to a 37°C plate reader. Measure absorbance at 340 nm every 30

seconds for 60 minutes.

Data Analysis:

Control (DMSO): Sigmoidal curve indicating nucleation, growth, and steady state.

Active Compound: Flat line or significantly reduced slope (Vmax inhibition).

Self-Validation: Include Combretastatin A-4 (2 µM) as a positive control; it must show

>90% inhibition.

Mechanism of Action Diagram
The following diagram details the molecular cascade triggered by the lead compound (BT-1).

Methoxy-Benzothiophene
(BT-1)

Tubulin Beta-Subunit
(Colchicine Site)

Binds (Kd ~ nM) Inhibition of
Microtubule Assembly

Prevents Polymerization G2/M Phase
Cell Cycle Arrest

Spindle Checkpoint Apoptosis
(Caspase-3 Activation)

Mitochondrial Collapse
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Caption: Molecular pathway from binding to apoptosis. The methoxy-benzothiophene binds

tubulin, preventing spindle formation and forcing apoptotic cell death.

References
Substituted 2-(3',4',5'-trimethoxybenzoyl)-benzo[b]thiophene derivatives as potent tubulin

polymerization inhibitors. Source: Bioorganic & Medicinal Chemistry URL:[1][2][Link]

Structure-activity relationships of selective estrogen receptor modulators: modifications to

the 2-arylbenzothiophene core of raloxifene. Source: Journal of Medicinal Chemistry URL:

[Link]

Synthesis and biological evaluation of 2-aryl-3-anilinobenzo[b]thiophene derivatives as

potent apoptosis-inducing agents. Source: Bioorganic Chemistry URL:[Link]

Benzothiophene Selective Estrogen Receptor Modulators with Modulated Oxidative Activity

and Receptor Affinity. Source: Journal of Medicinal Chemistry (ACS) URL:[Link]

Benzothiophene: Assorted Bioactive Effects. Source: International Journal of Pharmaceutical

Sciences URL:[Link]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Contact our Ph.D. Support Team for a compatibility check
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